Cas no 470482-43-0 (tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate)
Technical Introduction:
tert-Butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a hydroxymethyl group and a trifluoromethyl substituent. The stereochemistry at the 2S and 4R positions ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The trifluoromethyl group imparts unique electronic and steric properties, often improving metabolic stability and binding affinity in drug candidates. This compound serves as a versatile intermediate for the synthesis of bioactive molecules, particularly in medicinal chemistry and agrochemical research. Its well-defined structure and functional groups enable precise modifications for target-oriented applications.
470482-43-0 structure
Product Name:tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate
CAS No:470482-43-0
MF:C11H18F3NO3
MW:269.260734081268
MDL:MFCD23105865
CID:4650265
Update Time:2025-06-07
tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-methanol
- tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate
- PB38685
- SB20398
- (2S,4R)-1-Boc-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine
- (2S,4R)-tert-butyl 2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate
- (2S)-2alpha-(Hydroxymethyl)-4beta-(trifluoromethyl)pyrrolidine-1-carboxylic acid tert-butyl ester
-
- MDL: MFCD23105865
- Inchi: 1S/C11H18F3NO3/c1-10(2,3)18-9(17)15-5-7(11(12,13)14)4-8(15)6-16/h7-8,16H,4-6H2,1-3H3/t7-,8+/m1/s1
- InChI Key: CRSWFECHMDRHHV-SFYZADRCSA-N
- SMILES: FC([C@H]1CN(C(=O)OC(C)(C)C)[C@H](CO)C1)(F)F
Computed Properties
- Exact Mass: 269.12387792 g/mol
- Monoisotopic Mass: 269.12387792 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 269.26
- XLogP3: 2
- Topological Polar Surface Area: 49.8
tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM321135-1g |
(2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-methanol |
470482-43-0 | 95% | 1g |
$886 | 2021-08-18 | |
| Chemenu | CM321135-1g |
(2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-methanol |
470482-43-0 | 95% | 1g |
$634 | 2024-07-16 | |
| eNovation Chemicals LLC | D586990-100mg |
tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate |
470482-43-0 | 97% | 100mg |
$205 | 2024-07-21 | |
| eNovation Chemicals LLC | D586990-250MG |
tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate |
470482-43-0 | 97% | 250mg |
$310 | 2024-07-21 | |
| eNovation Chemicals LLC | D586990-500MG |
tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate |
470482-43-0 | 97% | 500mg |
$520 | 2024-07-21 | |
| eNovation Chemicals LLC | D586990-1G |
tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate |
470482-43-0 | 97% | 1g |
$780 | 2024-07-21 | |
| eNovation Chemicals LLC | D586990-5G |
tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate |
470482-43-0 | 97% | 5g |
$2345 | 2024-07-21 | |
| eNovation Chemicals LLC | D586990-10G |
tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate |
470482-43-0 | 97% | 10g |
$3910 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20120698-100MG |
tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate |
470482-43-0 | 97% | 100MG |
¥ 1,042.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20120698-250MG |
tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate |
470482-43-0 | 97% | 250MG |
¥ 1,663.00 | 2023-04-13 |
tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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